Cas no 2743438-34-6 (1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine)

• Product Name: 1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine
• CAS No: 2743438-34-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6196559
• PubChem ID: 165738043
• Update Time: 2025-06-16

1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2743438-34-6
• EN300-37160803
• 1-{3-oxaspiro[5.5]undecan-8-yl}methanamine
• 1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine

• Inchi： 1S/C11H21NO/c12-9-10-2-1-3-11(8-10)4-6-13-7-5-11/h10H,1-9,12H2
• InChI Key： SVKAPZDYHJWELG-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCCC(CN)C2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine

Comprehensive Overview of 1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine (CAS No. 2743438-34-6): Properties, Applications, and Innovations

The compound 1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine (CAS No. 2743438-34-6) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its spirocyclic framework and amine functional group, this compound offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its 3-Oxaspiro[5.5]undecane core contributes to enhanced stability and stereochemical control, which are critical for drug design and advanced material development.

In recent years, the demand for spirocyclic compounds like 1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine has surged due to their applications in central nervous system (CNS) drug discovery and biodegradable polymers. Researchers are particularly interested in its potential to modulate neurotransmitter receptors, a topic frequently searched in AI-driven drug development platforms. Additionally, its rigid molecular architecture aligns with the growing trend of designing high-performance materials for sustainable technologies.

The synthesis of CAS No. 2743438-34-6 often involves multistep organic reactions, including reductive amination and ring-closing strategies, which are widely discussed in academic forums and patent literature. Its amine group allows for further derivatization, enabling the creation of customized ligands for catalytic systems or targeted therapeutics. This adaptability has made it a focal point in precision medicine research, where molecular specificity is paramount.

From an industrial perspective, 1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine is explored for its role in green chemistry initiatives. Its potential as a bio-based building block aligns with global efforts to reduce reliance on petrochemicals. Searches for eco-friendly synthetic routes and circular economy solutions often highlight such compounds, reflecting broader societal shifts toward sustainability.

Analytical studies of CAS No. 2743438-34-6 employ advanced techniques like NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. These methods are frequently queried in scientific databases, underscoring the compound's relevance in quality control and regulatory compliance workflows. Furthermore, its physicochemical properties (e.g., solubility, logP) are meticulously documented to facilitate computational modeling and in silico screening.

In conclusion, 1-{3-Oxaspiro[5.5]undecan-8-yl}methanamine represents a convergence of innovation and practical utility. Its applications span from life sciences to industrial chemistry, addressing contemporary challenges such as drug delivery optimization and environmental impact reduction. As research progresses, this compound is poised to play a pivotal role in shaping next-generation scientific breakthroughs.